2-(3-(4-(furan-2-carbonyl)piperazin-1-yl)-3-oxopropyl)benzo[d]isothiazol-3(2H)-one 1,1-dioxide

• IUPAC Name: 2-[3-[4-(furan-2-carbonyl)piperazin-1-yl]-3-oxopropyl]-1,1-dioxo-1,2-benzothiazol-3-one
• InChI: InChI=1S/C19H19N3O6S/c23-17(20-9-11-21(12-10-20)19(25)15-5-3-13-28-15)7-8-22-18(24)14-4-1-2-6-16(14)29(22,26)27/h1-6,13H,7-12H2
• InChI Key: URCNUVDWPRMQFX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)CCN2C(=O)C3=CC=CC=C3S2(=O)=O)C(=O)C4=CC=CO4
• Molecular Formula: C19H19N3O6S
• Molecular Weight: 417.4 g/mol
• CAS No.: 899995-86-9

Description

2-(3-(4-(furan-2-carbonyl)piperazin-1-yl)-3-oxopropyl)benzo[d]isothiazol-3(2H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C19H19N3O6S and its molecular weight is 417.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

A study detailed the design and synthesis of novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine. These compounds, including the closely related furan-2-carbonyl derivatives, underwent pharmacological evaluation for antidepressant and antianxiety activities, showcasing the significance of furan derivatives in medicinal chemistry (Kumar et al., 2017).

Heterocyclic Chemistry and Catalysis

Research on the aza-Piancatelli rearrangement/Michael reaction facilitated by In(OTf)₃ catalysis underscores the utility of furan-2-yl(phenyl)methanol derivatives in synthesizing heterocyclic compounds, including benzo[b][1,4]thiazine derivatives, highlighting the versatility of furan compounds in chemical synthesis (Reddy et al., 2012).

Anticancer Activity

A study on monofunctional platinum(II) dithiocarbamate complexes, including 4-(furan-2-carbonyl)piperazine-1-carbodithioate derivatives, reported significant in vitro anticancer activity against various cancer cell lines, showcasing the potential therapeutic applications of furan-2-carbonyl containing compounds (Amir et al., 2016).

Heterocyclic Synthesis

Another study focused on the synthesis and biological activity of novel furan/thiophene and piperazine-containing 1,2,4-triazole Mannich bases, indicating the potential of these furan derivatives in agrochemical applications due to their fungicidal and herbicidal activities (Wang et al., 2015).

Novel Alkaloid Discovery

In the exploration of marine-derived actinomycete Jishengella endophytica, researchers identified new alkaloids incorporating furan units, demonstrating the importance of furan derivatives in the discovery of new bioactive compounds with potential pharmaceutical applications (Wang et al., 2014).

Mechanism of Action

Target of Action

Similar compounds have been found to exhibit antibacterial and hemolytic activity . They have also shown inhibitory activities against TLR4 proteins , which play a crucial role in innate immune responses.

Mode of Action

Based on the activities of similar compounds, it can be inferred that it may interact with its targets (such as tlr4 proteins) and induce changes that lead to its antibacterial and hemolytic effects .

Biochemical Pathways

Given its potential antibacterial and hemolytic activities, it can be speculated that it may interfere with bacterial cell wall synthesis or disrupt cell membrane integrity, leading to cell lysis .

Pharmacokinetics

In silico pharmacokinetic profile prediction for similar compounds has been performed using swiss/adme, and all compounds investigated adhered to lipinski’s rule of five with slight deviation in molecular weight .

Result of Action

Based on the activities of similar compounds, it can be inferred that it may result in the death of bacterial cells due to its potential antibacterial activity .